![molecular formula C20H26N4O B4842853 2-(butylamino)-7-[4-(dimethylamino)phenyl]-7,8-dihydro-5(6H)-quinazolinone](/img/structure/B4842853.png)
2-(butylamino)-7-[4-(dimethylamino)phenyl]-7,8-dihydro-5(6H)-quinazolinone
Overview
Description
2-(butylamino)-7-[4-(dimethylamino)phenyl]-7,8-dihydro-5(6H)-quinazolinone is a synthetic compound that belongs to the quinazoline family. It is also known as Bucladesine or DBcAMP. This compound has gained significant attention in the scientific community due to its potential use as a research tool in various biological studies.
Mechanism of Action
Bucladesine acts by increasing the intracellular levels of cAMP, which in turn activates PKA. PKA then phosphorylates various target proteins, leading to changes in their activity and function. This results in the modulation of various cellular processes.
Biochemical and Physiological Effects:
Bucladesine has been shown to have various biochemical and physiological effects. It has been found to increase glucose uptake in skeletal muscle cells, enhance insulin secretion from pancreatic beta cells, and stimulate lipolysis in adipose tissue. Bucladesine has also been shown to induce differentiation of various cell types, including neuronal cells, muscle cells, and adipocytes.
Advantages and Limitations for Lab Experiments
The advantages of using Bucladesine in lab experiments include its ability to activate the cAMP-PKA pathway, its well-established mechanism of action, and its availability as a research tool. However, Bucladesine has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for the use of Bucladesine in scientific research. One area of interest is the role of Bucladesine in regulating energy metabolism and its potential use in the treatment of metabolic disorders such as obesity and type 2 diabetes. Another area of interest is the use of Bucladesine in the study of neuronal differentiation and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, Bucladesine may have potential applications in cancer research, as it has been shown to inhibit the growth of various cancer cell lines.
Scientific Research Applications
Bucladesine is widely used as a research tool in various biological studies. It is known to activate the cAMP-dependent protein kinase (PKA) pathway, which plays a crucial role in regulating various cellular processes such as metabolism, gene expression, and cell proliferation. Bucladesine is also used as a tool to study the role of cAMP in signal transduction pathways.
properties
IUPAC Name |
2-(butylamino)-7-[4-(dimethylamino)phenyl]-7,8-dihydro-6H-quinazolin-5-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O/c1-4-5-10-21-20-22-13-17-18(23-20)11-15(12-19(17)25)14-6-8-16(9-7-14)24(2)3/h6-9,13,15H,4-5,10-12H2,1-3H3,(H,21,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROUWUIRONKTHRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=NC=C2C(=N1)CC(CC2=O)C3=CC=C(C=C3)N(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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